3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 3-(2-chloro-4-ethoxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H12ClNO3/c1-2-19-9-3-4-10(13(15)7-9)12-8-16-6-5-11(12)14(17)18/h3-8H,2H2,1H3,(H,17,18)
• InChI Key: CQUIJEDNTZLHPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=C(C=CN=C2)C(=O)O)Cl
• Molecular Formula: C14H12ClNO3
• DSSTOX Substance ID: DTXSID10688196
• Molecular Weight: 277.70 g/mol
• CAS RN: 1261947-83-4

Description

3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid (3-CENPA) is a synthetic organic compound with a variety of applications in the field of scientific research. It is a structural analog of nicotinic acid and is used to study the role of nicotinic acid in biochemical and physiological processes. 3-CENPA is a white crystalline solid, soluble in water and ethanol, and is available commercially as a 95% pure powder.

Scientific Research Applications

3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications, including the study of nicotinic acid receptors and their role in cellular signaling pathways. It has been used to investigate the effects of nicotinic acid on the release of neurotransmitters, such as dopamine and serotonin, in the brain. It has also been used to study the role of nicotinic acid in the regulation of glucose and lipid metabolism, as well as its potential therapeutic applications in the treatment of diabetes and obesity.

Mechanism of Action

3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% acts as an agonist at nicotinic acid receptors, which are found in the nervous system, gastrointestinal tract, and liver. It binds to these receptors and activates them, leading to a cascade of biochemical and physiological effects. In the nervous system, 3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% activates the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation. In the gastrointestinal tract and liver, it activates the release of bile acids, which are important for the digestion and absorption of fats.
Biochemical and Physiological Effects
The activation of nicotinic acid receptors by 3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% leads to a variety of biochemical and physiological effects. In the nervous system, it increases the release of dopamine and serotonin, which can lead to improved mood and cognitive function. In the gastrointestinal tract and liver, it increases the release of bile acids, which can help to improve the digestion and absorption of fats. It also has anti-inflammatory effects, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, and is available commercially as a 95% pure powder. It is also relatively inexpensive, and can be easily synthesized in a two-step reaction. However, it has some limitations for use in laboratory experiments. It is only effective at low concentrations, and its effects on the release of neurotransmitters and bile acids can be unpredictable.

Future Directions

There are several potential future directions for research involving 3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95%. One potential direction is to investigate its potential therapeutic applications in the treatment of diseases such as diabetes, obesity, and depression. Another potential direction is to investigate its potential use as a drug delivery system, as it has been shown to be effective at targeting specific cells and tissues. Additionally, further research could be conducted to better understand its mechanism of action and the effects it has on biochemical and physiological processes.

Synthesis Methods

3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% can be synthesized via a two-step reaction involving the condensation of 2-chloro-4-ethoxyphenyl isonicotinate (CEPI) and 3-chloro-2-hydroxypropyl isonicotinate (CHPI). First, CEPI is reacted with CHPI in the presence of a base, such as potassium carbonate, to form an intermediate. This intermediate is then reacted with a strong acid, such as hydrochloric acid, to form 3-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95%. The reaction is carried out in aqueous solution at a temperature of 80-90°C for 1-2 hours.